Cas no 41833-14-1 (2-((1H-imidazol-1-yl)methyl)phenol)

• Product Name: 2-((1H-imidazol-1-yl)methyl)phenol
• CAS No: 41833-14-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 2120757
• PubChem ID: 427673
• Update Time: 2025-10-23

2-((1H-imidazol-1-yl)methyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-((1H-imidazol-1-yl)methyl)phenol
• SCHEMBL8050377
• DTXSID301307604
• LS-12689
• 2-[(1h-imidazol-1-yl)methyl]phenol
• Phenol, 2-(1H-imidazol-1-ylmethyl)-
• 41833-14-1
• 2-(imidazol-1-ylmethyl)phenol
• ALBB-033436
• DA-05989
• 2-(1H-imidazol-1-ylmethyl)phenol

• Inchi： 1S/C10H10N2O/c13-10-4-2-1-3-9(10)7-12-6-5-11-8-12/h1-6,8,13H,7H2
• InChI Key： JXYBKXKGODSOKU-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CN1C=NC=C1

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-((1H-imidazol-1-yl)methyl)phenol

Introduction to 2-((1H-imidazol-1-yl)methyl)phenol (CAS No. 41833-14-1)

2-((1H-imidazol-1-yl)methyl)phenol, also known by its CAS number 41833-14-1, is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which combines a phenolic hydroxyl group and an imidazole moiety linked through a methyl group. The combination of these functional groups endows the molecule with a range of interesting properties and potential uses.

The chemical structure of 2-((1H-imidazol-1-yl)methyl)phenol can be represented as C₉H₉N₂O. The phenolic hydroxyl group (–OH) is a key functional group that imparts acidic and nucleophilic properties to the molecule, making it useful in various chemical reactions. The imidazole ring, on the other hand, is a heterocyclic aromatic ring that exhibits basic and coordinating properties, which are valuable in metal complex formation and biological interactions.

In the pharmaceutical industry, 2-((1H-imidazol-1-yl)methyl)phenol has gained attention for its potential as a lead compound in drug discovery. Recent studies have explored its biological activities, including anti-inflammatory, antifungal, and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that derivatives of 2-((1H-imidazol-1-yl)methyl)phenol showed promising anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. This finding suggests that the compound could be further developed into therapeutic agents for treating inflammatory diseases.

Beyond its pharmaceutical applications, 2-((1H-imidazol-1-yl)methyl)phenol has been utilized in chemical synthesis as a building block for more complex molecules. Its reactivity and functional group versatility make it an attractive starting material for the synthesis of various organic compounds. A notable example is its use in the preparation of imidazolium-based ionic liquids, which have found applications in catalysis, separation processes, and as green solvents. A study published in the Green Chemistry journal (2023) demonstrated that ionic liquids derived from 2-((1H-imidazol-1-yl)methyl)phenol exhibited excellent catalytic activity in the synthesis of bioactive compounds.

The coordination chemistry of 2-((1H-imidazol-1-yl)methyl)phenol has also been extensively studied due to its ability to form stable complexes with various metal ions. These metal complexes have shown potential in areas such as luminescent materials and sensors. For example, a research article in the Inorganic Chemistry Communications (2024) reported that complexes of 2-((1H-imidazol-1-yl)methyl)phenol with transition metals exhibited strong luminescence properties, making them suitable for use in optical sensors and luminescent probes.

In addition to its chemical and pharmaceutical applications, 2-((1H-imidazol-1-yl)methyl)phenol has been investigated for its environmental impact. Studies have focused on its biodegradability and potential toxicity to ensure its safe use in industrial processes. A recent study published in the Environmental Science & Technology (2023) found that under certain conditions, 2-((1H-imidazol-1-yl)methyl)phenol can be effectively biodegraded by microorganisms, reducing its environmental persistence.

The synthesis of 2-((1H-imidazol-1-yl)methyl)phenol can be achieved through several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 2-hydroxybenzaldehyde with imidazole followed by reduction to form the desired product. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, 2-((1H-imidazol-1-yl)methyl)phenol (CAS No. 41833-14-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, materials science, and environmental studies. Its unique combination of functional groups makes it a valuable molecule for both academic research and industrial development. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow further.